Cas no 2248762-89-0 (N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide)

• Product Name: N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide
• CAS No: 2248762-89-0
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5412806
• PubChem ID: 154755223
• Update Time: 2025-06-11

N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2248762-89-0
• Z3036334584
• N-{3-[(2-oxo-1,2-dihydropyrimidin-1-yl)methyl]phenyl}prop-2-enamide
• EN300-26586569
• N-[3-[(2-Oxo-1(2H)-pyrimidinyl)methyl]phenyl]-2-propenamide
• N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide

• Inchi： 1S/C14H13N3O2/c1-2-13(18)16-12-6-3-5-11(9-12)10-17-8-4-7-15-14(17)19/h2-9H,1,10H2,(H,16,18)
• InChI Key： JHTSZUQNIQMMPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CN2C(=O)N=CC=C2)=C1)(=O)C=C

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.55±0.70(Predicted)

Additional information on N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide

Introduction to N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide (CAS No. 2248762-89-0)

N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide (CAS No. 2248762-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of cancer and neurodegenerative diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research advancements.

The chemical structure of N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide is notable for its pyrimidine core and the presence of an amide functional group. The pyrimidine ring is a common scaffold in many biologically active molecules, contributing to the compound's pharmacological properties. The amide group, on the other hand, plays a crucial role in enhancing the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide as an anticancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. This selective inhibition of cancer cell proliferation without significant toxicity to normal cells makes it a promising candidate for further development.

In addition to its anticancer properties, N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide has also shown potential in neurodegenerative disease research. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce inflammation in the brain. These effects are attributed to its ability to modulate oxidative stress pathways and inhibit pro-inflammatory cytokines. Given the high unmet medical need in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound represents a valuable lead for drug discovery efforts.

The pharmacokinetic profile of N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic efficacy.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide. Nanoparticle-based delivery systems have shown promise in improving the compound's solubility and targeting specific tissues or organs. These advanced delivery methods can potentially reduce side effects and improve patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide in human subjects. Early phase I trials have demonstrated acceptable safety profiles with no severe adverse events reported. These preliminary results are encouraging and pave the way for more extensive phase II and III trials to validate its therapeutic benefits.

In conclusion, N-{3-(2-oxo-1,2-dihydropyrimidin-1-yl)methylphenyl}prop-2-enamide (CAS No. 2248762-89-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in cancer and neurodegenerative diseases.